BE“GHE Validation & Comparative

Check Availability & Pricing

Comparative Kinase Selectivity Profiling of
HPK1 Inhibitors

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hpk1-IN-38

Cat. No.: B12392069

Disclaimer: No public experimental data could be found for a compound specifically named
"Hpk1-IN-38." This guide therefore provides a comparative overview of several publicly
disclosed inhibitors of Hematopoietic Progenitor Kinase 1 (HPK1), a critical negative regulator
of T-cell activation and a promising target in immuno-oncology.

This guide is intended for researchers, scientists, and drug development professionals, offering
a comparative look at the performance of notable HPK1 inhibitors based on available
experimental data.

Data Presentation: Performance of HPK1 Inhibitors

The following table summarizes the biochemical potency of selected small molecule inhibitors
against HPKL1. Direct, comprehensive side-by-side kinome-wide selectivity data is not publicly
available for all compounds. The reported selectivity is based on descriptions in the cited
literature.
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Compound Name

Target

Potency (IC50/Ki)

Reported
Selectivity Profile

Sunitinib

Multi-kinase

Ki: ~10 nM[1]

A multi-receptor
tyrosine kinase (RTK)
inhibitor with known
off-target activity
against HPK1.[1][2] Its
primary targets
include c-KIT, VEGFR,
and PDGFR.[2]

GNE-1858

HPK1

IC50: 1.9 nM[1][3]

A potent and ATP-
competitive HPK1
inhibitor.[3]

BGB-15025

HPK1

IC50: 1.04 nM[4][5]

Described as a potent
and selective HPK1
inhibitor with a good
selectivity profile
against other MAP4K

family members.[4]

Compound K (BMS)

HPK1

IC50: 2.6 nM[1]

Reported to have over
50-fold greater
selectivity against
HPK1 compared to
other members of the
MAP4K family.[1]

CFI-402411

HPK1

Not Disclosed

A highly potent
inhibitor of HPK1
currently in clinical
trials.[6]

Signaling Pathway and Experimental Workflow
Visualizations
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The following diagrams illustrate the HPK1 signaling pathway and a general workflow for

kinase selectivity profiling.
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HPKZ1 signaling pathway in T-cell regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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